Cas no 62856-06-8 (Benzonitrile, 4-[(4-methylphenyl)ethynyl]-)

• Product Name: Benzonitrile, 4-[(4-methylphenyl)ethynyl]-
• CAS No: 62856-06-8
• MF: C₁₆H₁₁N
• MW: 217.265243768692
• CID: 429847
• PubChem ID: 14093504
• Update Time: 2025-04-19

Benzonitrile, 4-[(4-methylphenyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[(4-methylphenyl)ethynyl]-
• 4-[2-(4-methylphenyl)ethynyl]benzonitrile
• 4-p-Tolylethynyl-benzonitrile
• DTXSID60555804
• 4-[(4-Methylphenyl)ethynyl]benzonitrile
• 4-(p-tolylethynyl)benzonitrile
• SCHEMBL16104527
• 62856-06-8

• Inchi： 1S/C16H11N/c1-13-2-4-14(5-3-13)6-7-15-8-10-16(12-17)11-9-15/h2-5,8-11H,1H3
• InChI Key： VOVVWXDKQIHWIA-UHFFFAOYSA-N
• SMILES： N#CC1C=CC(C#CC2C=CC(C)=CC=2)=CC=1

Computed Properties

• Exact Mass: 217.08923
• Monoisotopic Mass: 217.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79